Cas no 5554-55-2 (2,6-diphenylpiperidin-4-one)

• Product Name: 2,6-diphenylpiperidin-4-one
• CAS No: 5554-55-2
• MF: C₁₇H₁₇NO
• MW: 251.322984457016
• CID: 1594529
• PubChem ID: 2828708
• Update Time: 2025-11-02

2,6-diphenylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,6-diphenylpiperidin-4-one
• 2,6-Diphenyl-piperidin-4-one
• 4-piperidinone, 2,6-diphenyl-
• methyl 4-(5-bromo-2-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• 2,6-diphenyl-4-piperidone
• 2,6-diphenylpiperidine-4-one
• 4-oxo-2,6-diphenylpiperidine
• OYKOHBSCVHNWPT-UHFFFAOYSA-N
• 6SS59A16G1
• HMS1577O14
• AKOS022268807
• 5554-55-2
• Oprea1_196444
• 2,6-diphenyl-4-piperidinone
• Q27265459
• J2.553.248A
• UNII-6SS59A16G1
• SCHEMBL4240804
• AB00074127-01
• AKOS000558738
• 2,6-Di(phenyl)-4-piperidone
• CBDivE_011164
• Oprea1_494069

• Inchi： 1S/C17H17NO/c19-15-11-16(13-7-3-1-4-8-13)18-17(12-15)14-9-5-2-6-10-14/h1-10,16-18H,11-12H2
• InChI Key： OYKOHBSCVHNWPT-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC=CC=2)NC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 353.02600
• Monoisotopic Mass: 353.026271
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6
• XLogP3: 2.3

Experimental Properties

• Density: 1.105
• Boiling Point: 415.5°C at 760 mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.577
• PSA: 68.12000
• LogP: 2.78410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2,6-diphenylpiperidin-4-one

Comprehensive Guide to 2,6-Diphenylpiperidin-4-one (CAS No. 5554-55-2): Properties, Applications, and Market Insights

2,6-Diphenylpiperidin-4-one (CAS No. 5554-55-2) is a versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique structural features, making it a valuable intermediate in synthetic chemistry. With the growing interest in heterocyclic compounds for drug discovery, 2,6-diphenylpiperidin-4-one has emerged as a key building block for developing novel therapeutic agents.

The molecular structure of 2,6-diphenylpiperidin-4-one consists of a piperidine ring substituted with phenyl groups at the 2 and 6 positions and a ketone functional group at the 4 position. This arrangement contributes to its chemical reactivity and potential applications in medicinal chemistry. Researchers have explored its use as a precursor for synthesizing various bioactive molecules, particularly in the development of central nervous system (CNS) targeting compounds.

In recent years, the demand for 2,6-diphenylpiperidin-4-one has increased due to its role in creating pharmaceutical intermediates. The compound's ability to serve as a scaffold for drug-like molecules has made it particularly valuable in the search for new treatments for neurological disorders, a hot topic in current medical research. Its structural flexibility allows for various modifications, enabling the creation of compounds with improved blood-brain barrier permeability, a crucial factor in CNS drug development.

The synthesis of 2,6-diphenylpiperidin-4-one typically involves organic reactions such as the condensation of appropriate precursors followed by cyclization. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles. Recent advancements in catalytic methods have improved the efficiency of producing this valuable intermediate.

From a commercial perspective, 2,6-diphenylpiperidin-4-one has seen steady growth in market demand. Pharmaceutical companies and research institutions worldwide are increasingly sourcing this compound for their drug discovery programs. The global market for specialty chemical intermediates like 2,6-diphenylpiperidin-4-one is projected to expand significantly, driven by the continuous need for innovative therapeutic solutions and the compound's versatility in organic synthesis.

Quality control is paramount when working with 2,6-diphenylpiperidin-4-one. Reputable suppliers provide comprehensive analytical data, including HPLC purity reports and spectroscopic characterization (NMR, IR, MS) to ensure the compound meets research-grade standards. Proper storage conditions, typically in a cool, dry environment protected from light, help maintain the stability of this crystalline solid over extended periods.

Researchers frequently search for information about 2,6-diphenylpiperidin-4-one solubility, 2,6-diphenylpiperidin-4-one synthesis method, and 2,6-diphenylpiperidin-4-one applications in medicine. These search trends reflect the compound's importance in current scientific investigations. The development of new synthetic methodologies for this compound remains an active area of research, with recent publications focusing on catalyst systems that improve reaction efficiency and yield.

In analytical chemistry, 2,6-diphenylpiperidin-4-one serves as an interesting subject for structural elucidation studies. Its characteristic spectral features make it a useful compound for teaching advanced spectroscopic techniques in academic settings. The compound's well-defined crystal structure has also been determined through X-ray diffraction studies, providing valuable insights into its molecular conformation and packing behavior.

The future outlook for 2,6-diphenylpiperidin-4-one appears promising, particularly in the context of fragment-based drug discovery. As pharmaceutical research continues to explore new approaches to target identification and lead optimization, compounds like 2,6-diphenylpiperidin-4-one that offer multiple points for structural modification will remain in high demand. Ongoing research may uncover additional applications for this versatile chemical building block in materials science and other specialized fields.

For researchers and procurement specialists, understanding the supply chain for 2,6-diphenylpiperidin-4-one is essential. The compound is typically available through specialty chemical suppliers with varying scales of production capacity. Current market intelligence suggests that demand for high-purity 2,6-diphenylpiperidin-4-one exceeds supply in certain regions, creating opportunities for manufacturers who can meet stringent quality requirements while maintaining competitive pricing.